Cas no 90070-03-4 (Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis[2,2-dimethyl-)

Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis[2,2-dimethyl- structure
90070-03-4 structure
Product name:Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis[2,2-dimethyl-
CAS No:90070-03-4
MF:C15H22N2O3S
MW:310.41178
CID:794872
PubChem ID:15915518

Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis[2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • N-[4-(2,2-dimethylpropanoylamino)-5-formylthiophen-3-yl]-2,2-dimethylpropanamide
    • N,N'-(2-Formylthiene-3,4-diyl)bis(2,2-dimethylpropanamide)
    • 90070-03-4
    • DTXSID30579491
    • Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis[2,2-dimethyl-
    • Inchi: InChI=1S/C15H22N2O3S/c1-14(2,3)12(19)16-9-8-21-10(7-18)11(9)17-13(20)15(4,5)6/h7-8H,1-6H3,(H,16,19)(H,17,20)
    • InChI Key: MLFHJBDZWCMQET-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C(=O)NC1=CSC(=C1NC(=O)C(C)(C)C)C=O

Computed Properties

  • Exact Mass: 310.13511374g/mol
  • Monoisotopic Mass: 310.13511374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 104Ų

Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis[2,2-dimethyl- Related Literature

Additional information on Propanamide, N,N'-(2-formyl-3,4-thiophenediyl)bis[2,2-dimethyl-

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